Cas no 2549019-44-3 (2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide)
2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide
- 2549019-44-3
- AKOS040730380
- F6789-2398
- 2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide
-
- Inchi: 1S/C18H18N4O/c1-2-12-5-3-4-6-14(12)20-18(23)15-9-10-17-19-16(13-7-8-13)11-22(17)21-15/h3-6,9-11,13H,2,7-8H2,1H3,(H,20,23)
- InChI Key: PYMNCUYNJLTXKF-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC2N(C=C(C3CC3)N=2)N=1)NC1C=CC=CC=1CC
Computed Properties
- Exact Mass: 306.14806121g/mol
- Monoisotopic Mass: 306.14806121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 59.3Ų
Experimental Properties
- Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 11.20±0.70(Predicted)
2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6789-2398-2μmol |
2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide |
2549019-44-3 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6789-2398-5μmol |
2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide |
2549019-44-3 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6789-2398-10μmol |
2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide |
2549019-44-3 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6789-2398-20μmol |
2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide |
2549019-44-3 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6789-2398-1mg |
2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide |
2549019-44-3 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6789-2398-2mg |
2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide |
2549019-44-3 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6789-2398-3mg |
2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide |
2549019-44-3 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6789-2398-4mg |
2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide |
2549019-44-3 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6789-2398-5mg |
2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide |
2549019-44-3 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6789-2398-10mg |
2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide |
2549019-44-3 | 10mg |
$79.0 | 2023-09-07 |
2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide
Research Brief on 2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide (CAS: 2549019-44-3)
2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide (CAS: 2549019-44-3) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the imidazo[1,2-b]pyridazine class, which is known for its diverse pharmacological activities, including kinase inhibition and anticancer properties. The unique structural features of this molecule, particularly the cyclopropyl and ethylphenyl moieties, contribute to its potential as a targeted therapeutic agent.
Recent studies have focused on the synthesis and biological evaluation of 2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide. One of the key findings is its potent inhibitory activity against specific kinases involved in cancer cell proliferation and survival. In vitro assays have demonstrated that this compound exhibits nanomolar affinity for certain kinase targets, making it a promising candidate for further development as an anticancer drug. Additionally, its selectivity profile suggests minimal off-target effects, which is a critical factor in reducing potential side effects in clinical applications.
The mechanism of action of 2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide has been elucidated through structural biology studies. X-ray crystallography and molecular docking experiments have revealed that the compound binds to the ATP-binding site of target kinases, thereby disrupting their catalytic activity. This binding mode is further stabilized by hydrophobic interactions involving the cyclopropyl and ethylphenyl groups, as well as hydrogen bonds with key residues in the kinase domain. These insights have provided a solid foundation for structure-activity relationship (SAR) studies aimed at optimizing the compound's potency and pharmacokinetic properties.
In vivo studies have also been conducted to evaluate the efficacy and safety of 2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide. Preclinical models of various cancers, including breast and lung cancer, have shown significant tumor growth inhibition upon treatment with this compound. Moreover, pharmacokinetic analyses indicate favorable bioavailability and tissue distribution, with minimal toxicity observed at therapeutic doses. These findings underscore the translational potential of this molecule and support its progression into clinical trials.
Despite these promising results, challenges remain in the development of 2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide. Issues such as metabolic stability, drug-drug interactions, and resistance mechanisms need to be addressed to ensure its success in clinical settings. Ongoing research is focused on overcoming these hurdles through medicinal chemistry optimization and combination therapy strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development timeline and bring this compound closer to market approval.
In conclusion, 2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide (CAS: 2549019-44-3) represents a promising addition to the arsenal of targeted cancer therapies. Its unique chemical structure, potent kinase inhibitory activity, and favorable preclinical profile make it a compelling candidate for further investigation. Future research should prioritize clinical validation and the exploration of its therapeutic potential in other disease areas, such as inflammatory disorders and neurodegenerative diseases. As the field of chemical biology continues to evolve, this compound exemplifies the power of rational drug design in addressing unmet medical needs.
2549019-44-3 (2-cyclopropyl-N-(2-ethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)